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Compound of Interest

Compound Name: Coronaric acid methyl ester

Cat. No.: B15548197

Essential Safety and Handling Guide for
Coronaric Acid Methyl Ester

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized chemical compounds like Coronaric acid
methyl ester. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans to foster a secure research environment.

Chemical Identifier and Properties

Coronaric acid methyl ester is the methyl ester of Coronaric acid, a mono-unsaturated,
epoxide derivative of linoleic acid. While a specific Safety Data Sheet (SDS) for Coronaric
acid methyl ester is not readily available, safety protocols can be established based on the
general characteristics of Fatty Acid Methyl Esters (FAMES).
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Property Value Source
Chemical Name Coronaric Acid Methyl Ester -
CAS Number 6084-72-6 [1]
Molecular Formula C19H3403 (Calculated)
] (Calculated from Coronaric
Molecular Weight 310.5 g/mol ,
Acid)[2]
_ (Estimated from Coronaric
Predicted logP ~6.0

Acid)[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on the safety data for similar FAMESs, Coronaric acid methyl ester may cause skin and
eye irritation.[2] Inhalation of vapors or mists and ingestion may also be harmful.[2] Therefore,
appropriate personal protective equipment is crucial.

PPE Category Recommended Equipment  Specifications

o Conforming to EN166 (EU) or
Safety glasses with side

Eye/Face Protection ) OSHA 29 CFR 1910.133 (US)
shields or goggles
standards.

Nitrile or other suitable
Hand Protection Chemical-resistant gloves material. Inspect gloves for

integrity before use.

Skin and Body Protection Laboratory coat To prevent skin contact.

A respirator with an

appropriate filter may be
Respiratory Protection Use in a well-ventilated area necessary if ventilation is

inadequate or if aerosols are

generated.
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Coronaric acid methyl ester minimizes the risk of
exposure and contamination.

e Preparation:
o Ensure a well-ventilated workspace, such as a fume hood.
o Gather all necessary equipment and reagents.
o Don the appropriate PPE as outlined in the table above.
e Handling:
o Avoid direct contact with the substance.[3]
o Use appropriate tools (e.g., spatula, pipette) for transferring the compound.
o Keep the container tightly closed when not in use.[2]
o Storage:
o Store in a cool, dry, and well-ventilated place.
o Recommended storage temperature is typically 2—8 °C for FAMES.[1]
o Keep away from strong oxidizing agents.[2]

Experimental Workflow: In Vitro Analysis of
Coronaric Acid Methyl Ester Metabolism

The following workflow outlines a general procedure for studying the metabolism of Coronaric
acid methyl ester by the enzyme soluble epoxide hydrolase (sEH) in a cell-based assay.
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Experimental Workflow: In Vitro Metabolism of Coronaric Acid Methyl Ester

Preparation

1. Cell Culture
(e.g., Macrophages)

2. Prepare Coronaric Acid
Methyl Ester Solution

Expeliment

3. Treat Cells with
Coronaric Acid Methyl Ester

4. Incubate for
Specified Time

Anvsis

5. Lipid Extraction
from Cell Lysate

'

6. LC-MS/MS Analysis
of Metabolites

'

7. Data Analysis and
Quantification
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Metabolic Pathway of Coronaric Acid and its Biological Effect

Metabolism

Coronaric Acid
(or its Methyl Ester after hydrolysis)

Soluble Epoxide
Hydrolase (sEH)

9,10-DIHOME
(Coronaric Acid Diol)
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Pro-inflammatory Signaling Pro-nociceptive Signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Coronaric
acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548197#personal-protective-equipment-for-
handling-coronaric-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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